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Compound of Interest

Compound Name: CCRY7 Ligand 1

Cat. No.: B2820829

Essential Safety and Handling Guide for CCR7
Ligand 1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling CCR7 Ligand 1 (also known as CCR7-Cmp2105).
Adherence to these procedures is essential for ensuring laboratory safety and maintaining the
integrity of your experiments.

Summary of Key Safety Information

While CCR7 Ligand 1 is not classified as a hazardous substance or mixture according to the
provided Safety Data Sheet (SDS), standard laboratory precautions should always be
observed to minimize any potential risks.[1] The following tables summarize the recommended
personal protective equipment and key biological data for this compound.

Personal Protective Equipment (PPE)
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Situation

Required PPE

Receiving & Storage

Standard lab coat, safety glasses, and nitrile

gloves.

Weighing & Solution Prep

Standard lab coat, safety glasses with side
shields, and nitrile gloves. Perform in a well-
ventilated area or a chemical fume hood to

avoid dust inhalation.

Experimental Use

Standard lab coat, safety glasses with side

shields, and nitrile gloves.

Spill Cleanup

Two pairs of nitrile gloves, a lab coat, safety
goggles, and if a powder spill occurs outside of

a fume hood, a respirator may be necessary.

Waste Disposal

Standard lab coat, safety glasses, and nitrile

gloves.

ioloaical and Chemical

Property Value
Synonyms CCR7-Cmp2105
CAS Number 681514-83-0
Molecular Formula C22H29Ns0s5S
Molecular Weight 475.56 g/mol
Binding Affinity (Kd) 3 nM for human CCR7
7.3 uM for suppressing arrestin binding in
ICso response to CCL19 activation; 35 nM for
allosterically inhibiting CCL19 binding.
Solubility Soluble in DMSO (100 mg/mL)

Operational and Disposal Plans
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Strict adherence to the following step-by-step procedures for handling, storage, and disposal of
CCRY7 Ligand 1 is critical for maintaining a safe laboratory environment.

Receiving and Storage
 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

e Log: Record the date of receipt and intended storage conditions in your lab's chemical
inventory.

o Store: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area. For long-term storage, refer to the manufacturer's datasheet, which typically
recommends -20°C.

Experimental Workflow: From Preparation to Use

The following diagram outlines the standard workflow for preparing and using CCR7 Ligand 1
in a laboratory setting.
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Figure 1. Experimental workflow for CCR7 Ligand 1.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
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» Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.

[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

 Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a
physician. Do not induce vomiting unless directed to do so by medical personnel.

Spill and Disposal Procedures

o Spill Cleanup:
o Personnel Protection: Ensure appropriate PPE is worn.

o Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand) and
place in a suitable container for disposal.

o Cleaning: Clean the spill area with a suitable detergent and water.
e Waste Disposal:

o Unused Compound: Dispose of as chemical waste in accordance with local, state, and
federal regulations. Do not allow it to enter drains or waterways.

o Contaminated Materials: Dispose of contaminated labware (e.g., pipette tips, tubes) and
PPE in a designated chemical waste container.

CCRY7 Signaling Pathway

CCRY7 is a G-protein coupled receptor that plays a crucial role in immune cell trafficking. Its
natural ligands are the chemokines CCL19 and CCL21. Upon ligand binding, CCR7 activates
intracellular signaling cascades that lead to cell migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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